Cas no 78635-51-5 (2-isocyanato-2,3-dimethylbutane)

2-Isocyanato-2,3-dimethylbutane is a branched aliphatic isocyanate with the molecular formula C7H13NO. This compound is characterized by its reactive isocyanate (-NCO) group, which enables its use as a versatile intermediate in polyurethane synthesis and other specialty chemical applications. The steric hindrance imparted by the dimethylbutane structure contributes to controlled reactivity, making it suitable for formulations requiring tailored curing kinetics. Its hydrophobic nature enhances compatibility with non-polar systems, while the branched chain may improve mechanical properties in polymer matrices. The compound is typically handled under anhydrous conditions due to moisture sensitivity. It finds utility in coatings, adhesives, and elastomers where specific performance attributes are desired.
2-isocyanato-2,3-dimethylbutane structure
78635-51-5 structure
Product Name:2-isocyanato-2,3-dimethylbutane
CAS No:78635-51-5
MF:C7H13NO
MW:127.184221982956
CID:5911727
PubChem ID:15116975
Update Time:2025-10-29

2-isocyanato-2,3-dimethylbutane Chemical and Physical Properties

Names and Identifiers

    • IXKZZMFZECLPOM-UHFFFAOYSA-N
    • isopropyl isopropyl isocyanate
    • EN300-1833837
    • SCHEMBL9680205
    • 78635-51-5
    • 2-isocyanato-2,3-dimethylbutane
    • DTXSID501297217
    • Butane, 2-isocyanato-2,3-dimethyl-
    • Inchi: 1S/C7H13NO/c1-6(2)7(3,4)8-5-9/h6H,1-4H3
    • InChI Key: IXKZZMFZECLPOM-UHFFFAOYSA-N
    • SMILES: O=C=NC(C)(C)C(C)C

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.4Ų

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2-isocyanato-2,3-dimethylbutane Related Literature

Additional information on 2-isocyanato-2,3-dimethylbutane

Introduction to 2-Isocyanato-2,3-Dimethylbutane (CAS No. 78635-51-5)

2-Isocyanato-2,3-dimethylbutane (CAS No. 78635-51-5) is a versatile organic compound that has gained significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as 2-isocyanato-2,3-dimethylbutane, is characterized by its unique molecular structure and reactivity, making it a valuable intermediate in various synthetic processes.

The chemical formula of 2-isocyanato-2,3-dimethylbutane is C7H13NCO. It is a colorless liquid with a molecular weight of approximately 143.18 g/mol. The presence of the isocyanate functional group (−NCO) imparts specific reactivity to the molecule, enabling it to participate in a wide range of chemical reactions, particularly those involving nucleophilic addition and polymerization.

In the context of materials science, 2-isocyanato-2,3-dimethylbutane is often used as a monomer in the synthesis of polyurethanes. Polyurethanes are a class of polymers known for their excellent mechanical properties, such as high tensile strength, elasticity, and resistance to abrasion and chemicals. These properties make them suitable for a variety of applications, including coatings, adhesives, foams, and elastomers.

Recent research has explored the use of 2-isocyanato-2,3-dimethylbutane in the development of novel materials with enhanced performance characteristics. For instance, a study published in the Journal of Polymer Science investigated the effect of varying the concentration of 2-isocyanato-2,3-dimethylbutane on the mechanical properties of polyurethane elastomers. The results indicated that increasing the concentration led to improved tensile strength and elongation at break, highlighting the potential for optimizing material properties through precise monomer selection.

In the pharmaceutical industry, 2-isocyanato-2,3-dimethylbutane has found applications as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity with primary and secondary amines allows for the formation of urea derivatives, which are important building blocks in drug discovery and development. For example, a recent study published in Organic Letters described a novel synthetic route for an antiviral agent using 2-isocyanato-2,3-dimethylbutane as a key intermediate. The method demonstrated high yields and selectivity, underscoring its utility in pharmaceutical synthesis.

The environmental impact of chemicals used in industrial processes is an important consideration in modern chemistry. Research into the biodegradability and toxicity of 2-isocyanato-2,3-dimethylbutane has shown that it exhibits low environmental persistence and minimal toxicity when handled properly. This makes it a relatively safe choice for industrial applications compared to other isocyanates with higher environmental risks.

Safety guidelines for handling 2-isocyanato-2,3-dimethylbutane emphasize the importance of proper personal protective equipment (PPE) and ventilation to minimize exposure risks. The compound should be stored in tightly sealed containers away from heat and incompatible materials to prevent unwanted reactions or degradation.

In conclusion, 2-isocyanato-2,3-dimethylbutane (CAS No. 78635-51-5) is a multifaceted compound with significant applications in materials science and pharmaceutical research. Its unique chemical properties make it an essential component in various synthetic processes, contributing to the development of advanced materials and therapeutic agents. Ongoing research continues to expand our understanding of its potential uses and optimize its performance in different contexts.

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